Cas no 65897-46-3 (Desmethyl Piroxicam (Piroxicam Impurity B))

• Product Name: Desmethyl Piroxicam (Piroxicam Impurity B)
• CAS No: 65897-46-3
• MF: C₁₄H₁₁N₃O₄S
• MW: 317.319841623306
• CID: 826456
• PubChem ID: 54719424
• Update Time: 2025-10-30

Desmethyl Piroxicam (Piroxicam Impurity B) Chemical and Physical Properties

Names and Identifiers

• Desmethyl Piroxicam (Piroxicam Impurity B)
• 4-hydroxy-1,1-dioxo-N-pyridin-2-yl-2H-1λ⁶,2-benzothiazine-3-carboxamide
• Desmethyl piroxicam
• Piroxicam Impurity B
• 4-Hydroxy-N-2-pyridinyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide
• 4-Hydroxy-N-(pyridin-2-yl)-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide
• PIROXICAM IMPURITY B (EP IMPURITY)
• DTXSID00216104
• Desmethyl piroxicam(piroxicam impurity b)
• 65897-46-3
• 2H-1,2-Benzothiazine-3-carboxamide, 4-hydroxy-N-2-pyridinyl-, 1,1-dioxide
• Piroxicam specified impurity B [EP]
• Z2831686769
• SCHEMBL11602829
• 4-hydroxy-1,1-dioxo-N-pyridin-2-yl-2H-1lambda6,2-benzothiazine-3-carboxamide
• Q27272814
• 4-Hydroxy-N-(pyridin-2-yl)-2H-benzo[e][1,2]thiazine-3-carboxamide1,1-dioxide
• 4-Hydroxy-N-(pyridin-2-yl)-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide; Piroxicam Imp. B (EP); Piroxicam Impurity B
• Piroxicam specified impurity B
• Piroxicam EP Impurity B
• 4-hydroxy-1,1-dioxo-N-(pyridin-2-yl)-2H-1lambda6,2-benzothiazine-3-carboxamide
• PIROXICAM IMPURITY B [EP IMPURITY]
• EN300-393365
• 9O66304CXP
• UNII-9O66304CXP
• AT37712
• DTXCID60138595
• 4-Hydroxy-N-(pyridin-2-yl)-2H-benzo[e][1,2]thiazine-3-carboxamide 1,1-dioxide

• Inchi： 1S/C14H11N3O4S/c18-13-9-5-1-2-6-10(9)22(20,21)17-12(13)14(19)16-11-7-3-4-8-15-11/h1-8,17-18H,(H,15,16,19)
• InChI Key： XRXYFCIBSPQECM-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=C(C(NC2C=CC=CN=2)=O)N1)O)(=O)=O

Computed Properties

• Exact Mass: 317.04700
• Monoisotopic Mass: 317.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.611±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 224 °C (decomposition)
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.727
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• PSA: 120.26000
• LogP: 3.29790
• Vapor Pressure: Not available

Desmethyl Piroxicam (Piroxicam Impurity B) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Desmethyl Piroxicam (Piroxicam Impurity B)

Desmethyl Piroxicam (Piroxicam Impurity B): A Comprehensive Overview

Desmethyl Piroxicam, also referred to as Piroxicam Impurity B, is a compound with the CAS number 65897-46-3. This substance is closely related to piroxicam, a well-known nonsteroidal anti-inflammatory drug (NSAID) widely used for its analgesic, anti-inflammatory, and antipyretic properties. However, Desmethyl Piroxicam stands out as an impurity that arises during the synthesis or degradation of piroxicam. Understanding its properties, synthesis, and implications is crucial for ensuring the quality and safety of pharmaceutical products.

The chemical structure of Desmethyl Piroxicam is derived from piroxicam through the removal of a methyl group, which significantly alters its pharmacokinetic and pharmacodynamic profiles. This structural modification impacts its solubility, bioavailability, and metabolic pathways. Recent studies have highlighted the importance of identifying and quantifying such impurities to maintain therapeutic efficacy and minimize potential adverse effects. For instance, research published in the *Journal of Pharmaceutical Analysis* emphasizes the need for robust analytical methods to detect Desmethyl Piroxicam at trace levels in pharmaceutical formulations.

From a pharmacological perspective, Desmethyl Piroxicam exhibits reduced anti-inflammatory activity compared to piroxicam. However, its presence as an impurity can still pose risks, particularly in sensitive patient populations. A 2023 study in *Pharmaceutical Research* explored the toxicological effects of Desmethyl Piroxicam on human liver cells, revealing potential hepatotoxicity at higher concentrations. These findings underscore the importance of strict quality control measures during drug manufacturing to limit impurity levels.

The synthesis of Desmethyl Piroxicam typically involves intermediate steps during the production of piroxicam. Researchers have developed various methods to optimize the synthesis process and minimize impurity formation. For example, a 2022 article in *Organic Process Research & Development* introduced a novel catalytic system that significantly reduces the formation of Desmethyl Piroxicam by enhancing reaction selectivity. Such advancements not only improve product purity but also contribute to cost-effective manufacturing practices.

In terms of analytical characterization, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to detect and quantify Desmethyl Piroxicam in pharmaceutical formulations. A recent study in *Analytical Chemistry* demonstrated the use of ultra-high-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS) for precise determination of this impurity in complex matrices. These methods are essential for compliance with regulatory standards set by organizations like the United States Pharmacopeia (USP) and the European Pharmacopoeia.

Looking ahead, ongoing research is focused on understanding the long-term effects of Desmethyl Piroxicam exposure. Preclinical studies are investigating its potential genotoxicity and carcinogenicity using advanced in vitro and in vivo models. Additionally, efforts are being made to develop predictive models that can estimate impurity levels based on manufacturing parameters, enabling proactive quality control strategies.

In conclusion, Desmethyl Piroxicam (Piroxicam Impurity B) is a critical consideration in the production and quality assurance of piroxicam-based medications. Its presence as an impurity necessitates rigorous analytical testing and process optimization to ensure patient safety and therapeutic efficacy. As research continues to uncover new insights into its properties and behavior, the pharmaceutical industry will be better equipped to address challenges related to impurity management.